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Compound of Interest

Compound Name: Methylcyclopentadecenone

Cat. No.: B13395399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources,

availability, and scientific applications of Methylcyclopentadecenone. This information is

intended to assist researchers, scientists, and professionals in drug development in sourcing

this compound for laboratory and investigational use.

Commercial Sourcing and Availability
Methylcyclopentadecenone is available from various chemical suppliers, primarily located in

China. The compound is offered in different grades, purities, and quantities to suit a range of

research and development needs. Below is a summary of commercial availability based on

publicly accessible data.
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Supplier Location Purity
Available
Quantities

Grade
CAS
Number

Condice

Chemical

(Hubei) Co.,

Ltd.

China 99% 1kg, 25kg Not Specified 82356-51-2

Shanghai

UCHEM Inc.
China 99% 1kg, 25kg Not Specified 82356-51-2

Shanghai

Dingfen

Chemical

Technology

Co., Ltd.

China 96%
1g, 5g, 25g,

100g, 500g
Not Specified 82356-51-2

Wuhan

Netcom

Electronic

Commerce

Limited

China
50%, 90%,

95%
25kg Not Specified 82356-51-2

Wuhan

kemike

Biomedical

Technology

Co., Ltd.

China 96% Not Specified Not Specified 82356-51-2

Klong

Industrial Co.,

Ltd.

China Not Specified 25kgs Not Specified 82356-51-2

Guangzhou

Yaoguang

Technology

Co., Ltd.

China 99% Not Specified
Reagent

Grade
82356-51-2

Xian ZB

Biotech

Co.,Ltd.

China 99% Not Specified
Daily

Chemical
82356-51-2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13395399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kindchem

Co., Ltd.
China 98% Not Specified

Industrial

Grade
82356-51-2

Shan Dong

Believe

Chemical

Pte. Ltd.

China 99% Not Specified
Medical

Grade
82356-51-2

Wolfa Not Specified 99% Not Specified Food Grade 82356-51-2

NINGBO

INNO

PHARMCHE

M CO.,LTD.

China High Purity
Ton to

hundred tons
Not Specified 82356-51-2

BOC

Sciences
USA Not Specified Not Specified

Research

Chemicals,

Biochemicals,

Pharmaceutic

al Ingredients

82356-51-2

Acquiring Methylcyclopentadecenone for Research:
A Workflow
The process of obtaining Methylcyclopentadecenone for research purposes involves several

key steps, from initial supplier identification to final procurement and laboratory application. The

following diagram illustrates a typical workflow for researchers.
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Caption: Workflow for sourcing research-grade Methylcyclopentadecenone.
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Research Applications and Experimental
Considerations
While primarily known for its use as a fragrance ingredient with a powerful musk note,

Methylcyclopentadecenone and its related chemical structures, such as cyclopentenediones

and cyclopentenone derivatives, are subjects of scientific investigation for their potential

biological activities.[1][2]

Synthesis and Chemical Properties
Methylcyclopentadecenone is a macrocyclic ketone.[1] Its synthesis can be achieved through

the rearrangement of 14-methyl-16-oxabicyclo[10.3.1]hexadec-1(15)-ene, which is catalyzed

by phosphoric acid.[1] The starting material for this process is cyclododecanone.[1] Another

described method involves the cyclization of 2,15-diketohexadecane. This unsaturated ketone

can be hydrogenated to yield dl-Muscone.

Toxicological and Safety Evaluation
A toxicologic and dermatologic review of 3-methylcyclopentadecenone has been conducted,

indicating its membership in the macrocyclic ketones fragrance structural group.[3] Studies

have shown that it is generally not irritating in humans after a single application, though some

animal studies indicated irritation at high concentrations.[3] No genotoxicity was observed in

bacterial and mammalian cell lines, and a reproductive toxicity study compliant with OECD

guidelines found no adverse effects.[3] The Environmental Working Group (EWG) notes a

moderate concern for allergies and immunotoxicity.[4]

Investigational Research in Drug Discovery
The cyclopentenone ring is a key structural motif found in a variety of natural products and is

considered a valuable building block in organic synthesis for creating compounds with

interesting biological properties.[5] Research into cyclopentenedione derivatives has revealed a

broad spectrum of biological activities, including anti-inflammatory, cytostatic, antibacterial, and

antifungal effects.[2]

While specific, detailed experimental protocols for the use of Methylcyclopentadecenone in

drug development are not widely published, the general methodologies for evaluating related

compounds can provide a framework for future research. The synthesis and biological
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evaluation of various cyclopentenone and cyclopentaquinoline derivatives have been reported,

often involving the following stages:

Chemical Synthesis: Novel derivatives are synthesized, often through multi-step reactions.[5]

[6]

Structural Elucidation: The chemical structures of the newly synthesized compounds are

confirmed using analytical techniques such as 1H NMR, 13C NMR, and mass spectrometry.

[5]

In Vitro Biological Assays: The synthesized compounds are screened for biological activity

against various cell lines (e.g., cancer cell lines) or enzymatic targets.[5][7] For instance, the

anti-inflammatory activity of morpholinopyrimidine derivatives was assessed in LPS-

stimulated macrophage cells.[8]

Mechanism of Action Studies: Further experiments, such as Western blotting and cell cycle

analysis, are conducted to elucidate the mechanism by which the active compounds exert

their effects.[7]

In Silico Studies: Computational methods like molecular docking are often employed to

predict the binding interactions of the compounds with their biological targets.[7][8]

The following diagram illustrates a generalized workflow for the synthesis and biological

evaluation of novel chemical derivatives, which could be applied to

Methylcyclopentadecenone.
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Caption: Generalized workflow for synthesis and biological evaluation.
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Researchers interested in exploring the therapeutic potential of Methylcyclopentadecenone
could adapt these general protocols to investigate its effects in various disease models. Given

the known biological activities of related cyclopentenone structures, this compound may

represent an interesting starting point for medicinal chemistry and drug discovery efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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